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Compound of Interest

Compound Name: Triethylhexylammonium bromide

Cat. No.: B078111

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of triethylhexylammonium bromide, a quaternary
ammonium compound (QAC). It covers its molecular structure, physicochemical properties,
synthesis, and potential applications, with a focus on its role in scientific research and drug
development. This document distinguishes between the two primary isomers: N,N,N-
triethylhexan-1-aminium bromide (a straight-chain isomer) and triethyl(hexan-3-yl)azanium
bromide (a branched-chain isomer). Due to a greater availability of public data for the branched
isomer and related QACs, some properties of the straight-chain isomer are inferred from the
general behavior of this chemical class.

Molecular Structure and Identification

Triethylhexylammonium bromide is a quaternary ammonium salt. Its structure consists of a
central nitrogen atom covalently bonded to three ethyl groups and one hexyl group, giving the
nitrogen a permanent positive charge. This cation is ionically bonded to a bromide anion. The
arrangement of the hexyl group defines the isomerism of this compound.

e N,N,N-triethylhexan-1-aminium bromide (Straight-Chain Isomer): The hexyl group is a linear
six-carbon chain attached to the nitrogen atom via its terminal carbon.

» Triethyl(hexan-3-yl)azanium bromide (Branched-Chain Isomer): The hexyl group is attached
to the nitrogen atom via the third carbon of its chain.
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Chemical Structure Diagrams

triethyl(hexan-3-yl)azanium bromide

CH3CH2CH(CH2CH2CHs)-N+(CH2CH3s)s Br-

N,N,N-triethylhexan-1-aminium bromide

CH3CH2CH2CH2CH2CH2-N*(CH2CHs)s Br-

Click to download full resolution via product page

Caption: Chemical structures of the straight-chain and branched-chain isomers of
triethylhexylammonium bromide.

Physicochemical Properties

Quaternary ammonium compounds are known for their surfactant properties and antimicrobial
activity, which are influenced by the balance between the hydrophobic alkyl chains and the
hydrophilic cationic head.[1][2] The properties of the specific isomers of
triethylhexylammonium bromide are summarized below. Data for the branched isomer is
more readily available.[3]

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b078111?utm_src=pdf-body-img
https://www.benchchem.com/product/b078111?utm_src=pdf-body
https://www.pharmaceutical-technology.com/sponsored/pharma-grade-quaternary-ammonium-compounds/
https://www.mdpi.com/1422-0067/25/9/4649
https://www.benchchem.com/product/b078111?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hexyl-triethyl-ammonium-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

triethyl(hexan-3-

N,N,N-triethylhexan-1-

Property ) . . )
yl)azanium bromide aminium bromide
triethyl(hexan-3-yl)azanium N,N,N-triethylhexan-1-aminium
IUPAC Name
bromide bromide
Molecular Formula C12H28BrN C12H28BrN
Molecular Weight 266.26 g/mol [3] 266.26 g/mol
Exact Mass 265.14051 Da[3] 265.14051 Da

SMILES Notation

CCCC(CC)--INVALID-LINK--
(CC)CC.[Br-][3]

CCCCCC--INVALID-LINK--
(CC)CC.[Br]

Hydrogen Bond Donor Count 0[3] 0
CH:);(ljjrnotgen Bond Acceptor 103] 1
Rotatable Bond Count 713] 8
Topological Polar Surface Area 0 A2[3] 0 Az
Formal Charge 0[3] 0

Synthesis of Triethylhexylammonium Bromide

The synthesis of quaternary ammonium salts like triethylhexylammonium bromide is

typically achieved through the Menschutkin reaction. This reaction involves the nucleophilic

substitution (SN2) of an alkyl halide by a tertiary amine.[4]

Experimental Protocol: General Synthesis via
Menschutkin Reaction

This protocol describes a general method for the synthesis of N,N,N-triethylhexan-1-aminium

bromide.

Materials:

o Triethylamine ((Cz2Hs)sN)

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Hexyl-triethyl-ammonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hexyl-triethyl-ammonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hexyl-triethyl-ammonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hexyl-triethyl-ammonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hexyl-triethyl-ammonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hexyl-triethyl-ammonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hexyl-triethyl-ammonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hexyl-triethyl-ammonium-bromide
https://www.benchchem.com/product/b078111?utm_src=pdf-body
https://www.benchchem.com/product/b078111?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6515548/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1-Bromohexane (CHs(CH2)sBr)
A suitable solvent (e.g., acetonitrile, ethanol, or chloroform)
An inhibitor of polymerization if using monomers (e.g., BHT)[4]

Hexane or diethyl ether (for precipitation/washing)

Procedure:

In a round-bottom flask, dissolve an equimolar amount of triethylamine in the chosen solvent.
Slowly add an equimolar amount of 1-bromohexane to the solution while stirring.

The reaction mixture is typically heated to a moderate temperature (e.g., 50-70°C) and
stirred for several hours (e.g., 24 hours) to ensure completion.[4][5]

The progress of the reaction can be monitored by techniques such as thin-layer
chromatography (TLC) or NMR spectroscopy.

Upon completion, the product may precipitate out of the solution, especially if a solvent of
low polarity is used.[4] If the product remains dissolved, a non-polar solvent like hexane or
diethyl ether can be added to induce precipitation.

The resulting solid is collected by filtration.

The crude product is purified by washing with a non-polar solvent (e.g., hexane) to remove
any unreacted starting materials.[4]

Further purification can be achieved by recrystallization from a suitable solvent system (e.qg.,
ethanol/ether).

The final product should be dried under vacuum to remove residual solvent.

Synthesis Workflow Diagram
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Triethylamine + 1-Bromohexane
in Solvent (e.g., Acetonitrile)
Menschutkin Reaction
(Heating and Stirring, e.g., 50-70°C for 24h)
Product Precipitation
(Cooling or addition of non-polar solvent)
Giltration to collect crude producg

Purification
(Washing with Hexane, Recrystallization)
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Caption: A generalized workflow for the synthesis of triethylhexylammonium bromide via the
Menschutkin reaction.
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Mechanism of Action and Applications in Drug
Development

Quaternary ammonium compounds are widely recognized for their biological activity,
particularly as antimicrobial agents. Their mechanism of action is primarily centered on the
disruption of cellular membranes.[6][7]

Antimicrobial Signaling Pathway

The antimicrobial action of QACs is a multi-step process:

o Adsorption and Penetration: The positively charged cationic head of the QAC adsorbs to the
negatively charged components of the microbial cell wall or membrane.[8]

 Membrane Disruption: The hydrophobic alkyl chains penetrate the lipid bilayer of the cell
membrane.[8] This disrupts the membrane's structure and integrity.

o Leakage of Cellular Contents: The disruption of the membrane leads to the leakage of
essential low-molecular-weight intracellular components, such as ions and metabolites.[6]

e Protein and Nucleic Acid Degradation: The QAC can also interact with and denature
essential cellular proteins and nucleic acids.[6]

o Cell Lysis: The culmination of these events leads to the lysis and death of the microbial cell.

[8]

This mechanism makes QACs effective against a broad spectrum of bacteria, fungi, and
enveloped viruses.[2][9]

Mechanism of Action Diagram
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Caption: The proposed mechanism of antimicrobial action for triethylhexylammonium
bromide.

Applications in Drug Development and Research

The properties of triethylhexylammonium bromide make it a candidate for various
applications in the pharmaceutical and research sectors:

o Antimicrobial Agent: As a QAC, it is expected to have disinfectant and antiseptic properties.
[1] This makes it potentially useful in topical formulations and for the sanitization of medical
devices.
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o Excipient in Formulations: Its surfactant nature can be exploited to improve the solubility and
bioavailability of poorly water-soluble drugs.[1]

» Phase Transfer Catalyst: QACs are effective phase transfer catalysts, facilitating reactions
between reactants in immiscible phases. This is valuable in the synthesis of complex organic
molecules and active pharmaceutical ingredients (APIs).

e Research Tool: In a laboratory setting, it can be used in studies of membrane biophysics,
antimicrobial resistance, and as a component in buffers for specific biochemical assays.

Safety and Handling

Quaternary ammonium compounds, while effective antimicrobials, require careful handling.
They can cause skin and eye irritation.[10] Appropriate personal protective equipment (PPE),
including gloves and safety glasses, should be worn when handling these compounds. For
detailed safety information, the Safety Data Sheet (SDS) for the specific compound should
always be consulted.

Conclusion

Triethylhexylammonium bromide, in both its straight-chain and branched-chain isomeric
forms, represents a versatile quaternary ammonium compound with significant potential in
research and pharmaceutical applications. Its expected surfactant and antimicrobial properties,
stemming from its molecular structure, align with the well-documented characteristics of the
broader QAC class. While specific experimental data for these particular isomers are limited in
public literature, the established principles of QAC synthesis and mechanism of action provide
a strong foundation for their study and application. Further research into the specific biological
activities and toxicological profiles of each isomer will be crucial for fully realizing their potential
in drug development and other advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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